N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-bromobenzamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-bromobenzamide
• InChI: InChI=1S/C23H19BrN2O2/c24-19-9-6-17(7-10-19)23(28)25-20-11-12-21-18(14-20)8-13-22(27)26(21)15-16-4-2-1-3-5-16/h1-7,9-12,14H,8,13,15H2,(H,25,28)
• InChI Key: OBAOTSJLNVQJGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Br)CC4=CC=CC=C4
• Molecular Formula: C23H19BrN2O2
• Molecular Weight: 435.3 g/mol
• CAS No.: 954608-95-8

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-bromobenzamide is a useful research compound. Its molecular formula is C23H19BrN2O2 and its molecular weight is 435.321. The purity is usually 95%.
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Scientific Research Applications

Thermal Fragmentation and Rearrangement

A study on the thermal fragmentation and rearrangement of N-arylbenzamide oximes and O-phenylsulfonyloximes provides insights into the chemical behavior of similar compounds under heat. This research might be relevant for understanding the stability and reactivity of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-bromobenzamide under thermal conditions (Gaber, Al-Ahmadi, & Baryyan, 2008).

Catalytic Reactions

In the field of organic synthesis, a method for constructing quinazolinones, which are structurally related to tetrahydroquinolinyl benzamides, was developed. This involves a palladium-catalyzed domino reaction, which may be relevant for synthesizing or modifying compounds similar to this compound (Hikawa, Ino, Suzuki, & Yokoyama, 2012).

Synthesis of Complex Molecules

Research into the synthesis of complex nitrogen heterocycles and fused rings, such as benzo[1,6]naphthyridinones and isoindolones, could provide methodologies applicable to synthesizing or modifying this compound. These studies focus on intricate chemical reactions and catalysts, which are crucial for the development of new pharmaceuticals and materials (Garcı́a et al., 2001; Elsayed, Griggs, & Cushman, 2018; Yamamoto et al., 2016).

Potential Pharmacological Applications

Research into the binding of similar compounds to sigma-2 receptors highlights the potential pharmacological applications of this compound. Such studies are significant for understanding the interaction of these compounds with biological targets, which could lead to the development of new drugs (Xu et al., 2005).